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Get Quote

Executive Summary & Hazard Profile
2-Chloro-5-(hydroxymethyl)benzenesulfonamide (CAS: 90196-34-2) is a highly reactive

intermediate frequently utilized in drug discovery and synthetic chemistry. Presenting as a fine

crystalline powder, its primary physical hazard is aerosolization during transfer. Biologically, the

combination of a chlorinated aromatic ring and a sulfonamide moiety confers significant

lipophilicity. This allows the compound to rapidly penetrate compromised dermal barriers and

mucosal membranes, leading to acute skin irritation (H315), severe ocular damage (H319), and

respiratory toxicity (H335)[1].

To ensure absolute safety, this guide moves beyond basic compliance, establishing a self-

validating safety system where every piece of personal protective equipment (PPE) and

engineering control is actively verified before and during use.
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Causality-Driven PPE Selection & Validation
The following PPE requirements are dictated by the specific physicochemical properties of

chlorinated sulfonamides. Employers must provide and ensure the use of this equipment in

accordance with OSHA 29 CFR 1910.132[2].

A. Respiratory Protection (Aerosol Barrier)
The Causality: The fine powder morphology of this compound makes it highly susceptible to

electrostatic dispersion. Inhalation of the dust directly interacts with the aqueous

environment of the respiratory tract, causing severe mucosal irritation[1].

The Standard: Handling dry powder outside of a closed system requires a NIOSH-approved

N95 or P100 particulate respirator, as mandated by OSHA 29 CFR 1910.134[3].

Self-Validation Protocol: Perform a positive and negative pressure seal check every time the

respirator is donned. Cup both hands over the mask and inhale sharply; if the respirator

collapses slightly and holds the seal, the barrier is validated.

B. Hand Protection (Dermal Barrier)
The Causality: Sulfonamides can cause sensitization upon repeated dermal exposure.

Standard latex offers poor chemical resistance to chlorinated aromatics.

The Standard: Nitrile gloves with a minimum thickness of 0.11 mm are mandatory. If handling

the compound in organic solvents (e.g., DMSO, DMF), double-gloving is required because

solvents act as vehicles, accelerating the breakthrough time of the active pharmaceutical

ingredient (API) through the glove matrix[4].

Self-Validation Protocol: Prior to donning, perform a pneumatic leak test. Trap air in the

glove, twist the cuff to seal it, and apply pressure to the fingers to detect invisible micro-

punctures.

C. Ocular & Body Protection
The Causality: The compound causes serious eye irritation. Standard safety glasses with

side shields are insufficient because they do not form a seal against airborne dust.
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The Standard: Indirect-vented chemical splash goggles must be worn. A 100% cotton or

flame-resistant (FR) lab coat with knit cuffs is required to prevent powder from migrating up

the forearms[4].

Quantitative Data: Hazards & PPE Specifications
Table 1: Hazard Profile & Exposure Controls

Hazard Class GHS Code Primary Risk
Required
Engineering
Control

Acute Toxicity
(Oral)

H302
Ingestion via
cross-
contamination

Prohibit food/drink;
strict doffing

Skin Irritation H315
Dermal absorption /

Sensitization

Nitrile gloves (≥0.11

mm)

Eye Irritation H319
Ocular mucosal

damage

Indirect-vented

chemical goggles

| STOT (Single Exposure) | H335 | Respiratory tract irritation | Chemical Fume Hood (80-100

fpm) |

Table 2: PPE Specifications & Validation Metrics

PPE Category Specification
Causality /
Rationale

Self-Validation
Protocol

Hand Protection
Nitrile (≥0.11 mm
thick)

Resists chlorinated
aromatic
permeation

Pneumatic leak test
before donning

Eye Protection
Indirect-Vented

Goggles

Prevents airborne

dust ingress

Visual inspection of

rubber seal

Respiratory NIOSH N95 / P100
Filters aerosolized

micro-particles

Positive/negative

pressure seal check
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| Body Protection | 100% Cotton Lab Coat | Prevents static buildup & powder clinging | Ensure

knit cuffs are tight to wrists |

Operational Workflows: Handling & Weighing
To prevent exposure, researchers must follow a strict procedural workflow that prioritizes

aerosol minimization.

Protocol 1: Pre-Weighing & Handling Workflow

System Validation: Verify the chemical fume hood face velocity is between 80-100 feet per

minute (fpm). Do not rely solely on the digital monitor; tape a Kimwipe to the bottom of the

sash to visually confirm inward directional airflow.

Static Mitigation: Because the compound is a fine powder, use an anti-static gun (e.g.,

Zerostat) on the weigh boat and spatula. This prevents electrostatic repulsion, which is the

primary cause of powder aerosolization during transfer.

Transfer: Use a static-free, V-shaped spatula. Transfer the powder deep inside the hood, at

least 6 inches behind the sash, to maintain the aerodynamic barrier.

Solvent Addition: If preparing a stock solution, add the solvent directly to the pre-weighed

powder inside the hood. Wetting the powder eliminates the inhalation hazard before the vial

is removed from the engineering control.

Protocol 2: Doffing (Removal) of PPE Causality: Improper doffing is the primary vector for

secondary chemical exposure. This protocol ensures the outer contaminated layer never

touches unprotected skin.

Outer Gloves: Pinch the palm of the left outer glove with the right hand. Pull it off inside out.

Hold the removed glove in the gloved right hand. Slide an ungloved finger under the wrist of

the right glove and peel it off inside out, encapsulating the first glove.

Lab Coat: Unbutton the coat. Slide it off the shoulders and down the arms, turning the

sleeves inside out to trap any microscopic powder residues.
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Eye Protection & Respirator: Remove by handling only the straps behind the head. Do not

touch the front of the goggles or respirator, as this is the primary impact zone for aerosols.

Inner Gloves: Remove using the same technique as step 1. Wash hands immediately with

soap and water.

Spill Response & Decontamination
In the event of a spill, immediate containment is required to prevent the powder from becoming

airborne. Never sweep the dry powder, as this will immediately aerosolize the compound.
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Spill Detected:
2-Chloro-5-(hydroxymethyl)

benzenesulfonamide

Assess Spill Size
& Aerosolization Risk

Evacuate & Secure Area
(Allow dust to settle)

 Large (>50g) or
Highly Aerosolized

Don Maximum PPE
(P100 Respirator, Double Gloves)

 Small (<50g) &
Localized

Contain Spill
(Damp Wipe, NO Sweeping)

Decontaminate Surfaces
(Alkaline Detergent Wash)

Dispose as Hazardous Waste
(EPA 40 CFR 261)

Click to download full resolution via product page

Figure 1: Workflow for containing a 2-chloro-5-(hydroxymethyl)benzenesulfonamide spill.

Step-by-Step Decontamination:

Gently cover the spilled powder with absorbent paper towels.
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Carefully wet the paper towels with a suitable solvent (e.g., 70% ethanol or soapy water) to

dissolve and trap the powder.

Wipe from the perimeter of the spill toward the center to prevent spreading.

Wash the affected surface with an alkaline detergent, as sulfonamides are more soluble in

basic conditions.

Waste Disposal Plan
Because 2-chloro-5-(hydroxymethyl)benzenesulfonamide contains both a halogen

(chlorine) and a sulfonamide group, it is subject to strict Resource Conservation and Recovery

Act (RCRA) regulations[5].

Solid Waste: All contaminated gloves, weigh boats, and Kimwipes must be placed in a

clearly labeled, puncture-resistant solid hazardous waste container.

Liquid Waste: Solutions containing this compound (e.g., dissolved in DMSO or Methanol)

must be segregated into "Halogenated Organic Waste" carboys. Causality: Never mix

halogenated waste with non-halogenated waste. Incinerating halogenated compounds

requires specialized high-temperature facilities to prevent the formation of highly toxic

dioxins. Mixing these streams drastically increases disposal risks and facility costs[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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